Cas no 1105225-89-5 (1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide
• CAS No: 1105225-89-5
• MF: C₁₈H₁₅ClN₄O₃S
• MW: 402.854701280594
• CID: 5947923
• PubChem ID: 30859521
• Update Time: 2025-10-23

1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide
• 1105225-89-5
• 1-[(3-chlorophenyl)methyl]-2-oxo-N-{[(thiophen-2-yl)carbamoyl]amino}-1,2-dihydropyridine-3-carboxamide
• AKOS024507518
• 1-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]-3-thiophen-2-ylurea
• F5333-0132
• VU0642452-1
• 2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(thiophen-2-yl)hydrazinecarboxamide

• Inchi： 1S/C18H15ClN4O3S/c19-13-5-1-4-12(10-13)11-23-8-2-6-14(17(23)25)16(24)21-22-18(26)20-15-7-3-9-27-15/h1-10H,11H2,(H,21,24)(H2,20,22,26)
• InChI Key： AIZNWLHQRPTYJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C(C(NNC(NC2=CC=CS2)=O)=O)C1=O

Computed Properties

• Exact Mass: 402.0553392g/mol
• Monoisotopic Mass: 402.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 119Ų

Additional information on 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide (CAS 1105225-89-5)

The compound 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide (CAS 1105225-89-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridine core, chlorophenyl moiety, and thiophene-derived carbamoyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in drug design. The compound’s CAS 1105225-89-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its thiophene-carboxamide segment is particularly noteworthy, as thiophene derivatives are known for their bioactivity in neurological and antimicrobial applications, a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the pyridine-3-carboxamide scaffold in this compound offers opportunities for derivatization, a key focus in green chemistry initiatives. Researchers are optimizing its synthesis to reduce waste and improve yield, addressing the growing emphasis on sustainable chemical processes. The chlorophenyl group further enhances its lipophilicity, a critical factor in drug bioavailability studies—a frequent query in pharmaceutical forums.

The compound’s potential extends to agrochemical innovation, where its structural motifs are being tested for pest resistance management. With global attention on crop protection and food security, derivatives of CAS 1105225-89-5 are being evaluated for eco-friendly alternatives to traditional pesticides. This aligns with searches for biodegradable agrochemicals and low-toxicity formulations in agricultural databases.

Analytical characterization of 1-(3-chlorophenyl)methyl-2-oxo-N-{(thiophen-2-yl)carbamoylamino}-1,2-dihydropyridine-3-carboxamide involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), topics trending in analytical chemistry circles. Its stability under various pH conditions is also under investigation, responding to industry demands for pH-stable APIs (active pharmaceutical ingredients).

In conclusion, CAS 1105225-89-5 represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural complexity and functional diversity cater to contemporary research needs, from small-molecule therapeutics to smart materials. As interdisciplinary studies grow, this compound is poised to remain a focal point in scientific literature and patent filings.